molecular formula C11H12BrNO B8428226 3-(3-Bromo-4-methoxy-5-methylphenyl)propanenitrile

3-(3-Bromo-4-methoxy-5-methylphenyl)propanenitrile

Cat. No.: B8428226
M. Wt: 254.12 g/mol
InChI Key: MJWXENIIFNOUCF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(3-Bromo-4-methoxy-5-methylphenyl)propanenitrile is a useful research compound. Its molecular formula is C11H12BrNO and its molecular weight is 254.12 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12BrNO

Molecular Weight

254.12 g/mol

IUPAC Name

3-(3-bromo-4-methoxy-5-methylphenyl)propanenitrile

InChI

InChI=1S/C11H12BrNO/c1-8-6-9(4-3-5-13)7-10(12)11(8)14-2/h6-7H,3-4H2,1-2H3

InChI Key

MJWXENIIFNOUCF-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1OC)Br)CCC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

62.8 g (358.4 mmol) of 3-(4-methoxy-5-methylphenyl)propanenitrile are dissolved in 390 mL of acetic acid. There are then added, all at once, 58.8 g (716.8 mmol/2 eq.) of sodium acetate and then, dropwise, 20.2 mL (394.2 mmol/1.1 eq.) of bromine, and stirring is carried out at ambient temperature overnight. The reaction mixture is then poured into 2 liters of water, and the aqueous phase is extracted 3 times with 500 mL of dichloromethane. The combined organic phases are washed successively with 500 mL of water, 500 mL of saturated aqueous sodium hydrogen carbonate solution and 500 mL of water, and are dried over magnesium sulphate. After concentration, the expected product is collected.
Quantity
62.8 g
Type
reactant
Reaction Step One
Quantity
390 mL
Type
solvent
Reaction Step One
Quantity
58.8 g
Type
reactant
Reaction Step Two
Quantity
20.2 mL
Type
reactant
Reaction Step Two
Name
Quantity
2 L
Type
reactant
Reaction Step Three

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